Cas no 1806700-39-9 (4-Mercapto-2-methoxyphenylpropanal)
4-Mercapto-2-methoxyphenylpropanal Chemical and Physical Properties
Names and Identifiers
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- 4-Mercapto-2-methoxyphenylpropanal
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- Inchi: 1S/C10H12O2S/c1-7(6-11)9-4-3-8(13)5-10(9)12-2/h3-7,13H,1-2H3
- InChI Key: FEUJMCYRZSBMBO-UHFFFAOYSA-N
- SMILES: SC1C=CC(=C(C=1)OC)C(C=O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- XLogP3: 2
- Topological Polar Surface Area: 27.3
4-Mercapto-2-methoxyphenylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004510-250mg |
4-Mercapto-2-methoxyphenylpropanal |
1806700-39-9 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A014004510-500mg |
4-Mercapto-2-methoxyphenylpropanal |
1806700-39-9 | 97% | 500mg |
831.30 USD | 2021-06-22 | |
| Alichem | A014004510-1g |
4-Mercapto-2-methoxyphenylpropanal |
1806700-39-9 | 97% | 1g |
1,504.90 USD | 2021-06-22 |
4-Mercapto-2-methoxyphenylpropanal Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-Mercapto-2-methoxyphenylpropanal
4-Mercapto-2-methoxyphenylpropanal: A Comprehensive Overview
4-Mercapto-2-methoxyphenylpropanal, with the CAS number 1806700-39-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a propanal group with a 4-mercapto-2-methoxyphenyl moiety. The presence of both a thiol (-SH) group and a methoxy (-OCH3) group on the aromatic ring imparts distinctive chemical properties, making it a valuable building block in organic synthesis.
The synthesis of 4-Mercapto-2-methoxyphenylpropanal typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. This compound is particularly notable for its ability to participate in nucleophilic additions and condensations, which are pivotal in constructing complex molecular architectures.
In terms of applications, 4-Mercapto-2-methoxyphenylpropanal has found utility in the development of advanced materials. For instance, researchers have exploited its thiol functionality to create self-healing polymers, where the -SH groups facilitate dynamic covalent bonds under specific conditions. This innovation holds promise for applications in aerospace and automotive industries, where durability and repairability are paramount.
Moreover, the compound's methoxy group contributes to its solubility in organic solvents, enhancing its suitability for use in organic electronics. Recent studies have demonstrated that derivatives of 4-Mercapto-2-methoxyphenylpropanal can serve as effective dopants in conjugated polymers, improving their electrical conductivity without compromising mechanical stability.
The biological activity of 4-Mercapto-2-methoxyphenylpropanal is another area of active research. Preliminary findings suggest that this compound exhibits moderate antioxidant properties, which could be harnessed in the formulation of nutraceuticals and skincare products. Its ability to scavenge free radicals makes it a potential candidate for combating oxidative stress-related disorders.
In conclusion, 4-Mercapto-2-methoxyphenylpropanal (CAS 1806700-39-9) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse functional groups and adaptability across multiple disciplines underscore its importance as a key intermediate in contemporary chemical research. As ongoing studies continue to unlock new potentials, this compound is poised to play an increasingly significant role in advancing technological and therapeutic innovations.
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